Cas no 20435-81-8 (Isoquinoline, 3-(4-methoxyphenyl)-)

• Product Name: Isoquinoline, 3-(4-methoxyphenyl)-
• CAS No: 20435-81-8
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 1397609
• Update Time: 2024-08-16

Isoquinoline, 3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 3-(4-methoxyphenyl)-
• 3-(4-methoxyphenyl)isoquinoline

• Inchi： 1S/C16H13NO/c1-18-15-8-6-12(7-9-15)16-10-13-4-2-3-5-14(13)11-17-16/h2-11H,1H3
• InChI Key： VBCFPFDUNNOWIZ-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)C=C(C2=CC=C(OC)C=C2)N=1

Computed Properties

• Exact Mass: 235.09979

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Melting Point: 97-99 °C
• Boiling Point: 396.0±30.0 °C(Predicted)
• PSA: 22.12
• pka: 4.71±0.30(Predicted)